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Compound of Interest

Compound Name: 5-Fluoroindole

Cat. No.: B109304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 5-
Fluoroindole. It is intended for informational purposes for a scientific audience and should not

be considered a complete toxicological profile. A significant lack of comprehensive toxicological

data for 5-Fluoroindole exists in publicly available literature and databases. Therefore, this

substance should be handled with extreme caution, assuming it may have uncharacterized

hazardous properties.

Executive Summary
5-Fluoroindole is a fluorinated derivative of indole used in pharmaceutical and chemical

research as a building block for various biologically active compounds.[1][2][3] Despite its

application in research and development, a thorough toxicological evaluation of 5-
Fluoroindole has not been published. The primary available information is derived from Safety

Data Sheets (SDS), which consistently classify the compound as a skin irritant, a serious eye

irritant, and a potential respiratory irritant.[4][5][6][7] There is a notable absence of quantitative

data for key toxicological endpoints such as acute toxicity, genotoxicity, carcinogenicity, and

reproductive toxicity.[4][8] This guide presents the existing hazard information, discusses

potential metabolic pathways based on related research, and provides recommended safety

workflows.
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Property Value

Chemical Name 5-Fluoro-1H-indole

Synonyms 5-Fluoroindole

CAS Number 399-52-0

Molecular Formula C₈H₆FN

Molecular Weight 135.14 g/mol

Structure
Indole substituted with a fluorine atom at the 5-

position.

Toxicological Data Summary
A comprehensive search of scientific literature and toxicology databases reveals a significant

gap in the toxicological data for 5-Fluoroindole. The following table summarizes the available

information, which is primarily qualitative and derived from hazard classifications.
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Toxicological Endpoint Result Reference

Acute Oral Toxicity No data available [4][8]

Acute Dermal Toxicity No data available [4][8]

Acute Inhalation Toxicity No data available [4][8]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[4][5][6][7]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[4][5][6][7]

Respiratory or Skin

Sensitization
No data available [4][8]

Germ Cell Mutagenicity No data available [4][8]

Carcinogenicity No data available [4][5][8]

Reproductive Toxicity No data available [4][8]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(Category 3)
[4][5][6][7]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [4]

Aspiration Hazard No data available [4]

Hazard Identification and Precautionary Measures
Based on the available Safety Data Sheets, 5-Fluoroindole is classified as a hazardous

substance.

GHS Hazard Statements:

H315: Causes skin irritation.[4][7]

H319: Causes serious eye irritation.[4][7]

H335: May cause respiratory irritation.[4][7]
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The following workflow outlines the recommended handling procedures based on the

precautionary statements provided in the SDS.

Preparation

Handling

Exposure Response

Disposal

Work in a well-ventilated area
(e.g., chemical fume hood)

Weigh and handle solid
 to avoid dust formation

Wear appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Prepare solutions in
 a closed or contained system

Avoid breathing dust, fumes, or vapors.
Avoid contact with skin and eyes.

Collect waste in a suitable,
labeled, and sealed container

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Inhalation:
Move person to fresh air

Seek medical advice/attention
if irritation persists or if you feel unwell

Dispose of in accordance with
local, state, and national regulations

5-Fluoroindole Tryptophan Synthase 5-Fluorotryptophan Inhibition of M. tuberculosis growth
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In Vitro Assays

In Vivo Assays (if warranted)

5-Fluoroindole

Ames Test
(Bacterial Reverse Mutation Assay)

In Vitro Micronucleus Assay
(Mammalian Cells)

Cytotoxicity Assays
(e.g., MTT, LDH)

Acute Toxicity Study
(e.g., OECD 420, 423, or 425)

Positive results may
inform further testing

Skin and Eye Irritation
(e.g., OECD 404, 405)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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